Cas no 895462-12-1 (2-(benzenesulfonyl)-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: 2-(benzenesulfonyl)-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 895462-12-1
• MF: C₁₈H₁₈N₂O₄S₂
• MW: 390.476521968842
• CID: 6011135
• PubChem ID: 16799546
• Update Time: 2025-05-19

2-(benzenesulfonyl)-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• Acetamide, N-(3-ethyl-4-methoxy-2(3H)-benzothiazolylidene)-2-(phenylsulfonyl)-
• 2-besyl-N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)acetamide
• 2-(benzenesulfonyl)-N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)acetamide
• HMS3005G08
• SR-01000021364
• N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)-2-(phenylsulfonyl)ethanamide
• SMR000808560
• BDBM89423
• CHEMBL1984723
• SR-01000021364-1
• cid_16799546
• F2536-1606
• MLS001235139
• (E)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)-2-(phenylsulfonyl)acetamide
• 2-(benzenesulfonyl)-N-[(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]acetamide
• 895462-12-1
• AKOS024657790

• Inchi： 1S/C18H18N2O4S2/c1-3-20-17-14(24-2)10-7-11-15(17)25-18(20)19-16(21)12-26(22,23)13-8-5-4-6-9-13/h4-11H,3,12H2,1-2H3
• InChI Key： ZTTIICUFHXUACO-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(OC)C=CC=C2S1)(=O)CS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 390.07079941g/mol
• Monoisotopic Mass: 390.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 611.2±65.0 °C(Predicted)
• pka: -1.82±0.20(Predicted)

Additional information on 2-(benzenesulfonyl)-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

Research Brief on 2-(Benzenesulfonyl)-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS: 895462-12-1)

Recent studies on the compound 2-(benzenesulfonyl)-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS: 895462-12-1) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole scaffold, has garnered attention due to its promising biological activities, particularly in modulating key signaling pathways involved in inflammation and cancer progression.

The synthesis and structural elucidation of this compound have been detailed in recent publications, with a focus on its stereochemical properties and stability under physiological conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the (2E)-configuration of the imine moiety, which is critical for its biological activity. Computational studies have further supported these findings, revealing favorable binding affinities to target proteins such as NF-κB and STAT3.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting pro-inflammatory cytokines and suppressing tumor growth in various cancer models. Notably, its mechanism of action involves the disruption of protein-protein interactions within the NF-κB pathway, leading to reduced expression of downstream inflammatory mediators. These findings suggest its potential as a dual-action agent for both anti-inflammatory and anti-cancer therapies.

Pharmacokinetic evaluations have shown that the compound exhibits moderate bioavailability and a favorable safety profile in preclinical models. However, challenges remain in optimizing its metabolic stability and tissue distribution. Ongoing research is exploring structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, 2-(benzenesulfonyl)-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifaceted biological activities position it as a valuable tool for understanding disease mechanisms and developing targeted therapies. Future studies will focus on advancing its preclinical development and exploring its potential in combination therapies.